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Compound of Interest

Compound Name: 1-Bromo-4-ethylbenzene

Cat. No.: B134493

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-Bromo-4-
ethylbenzene (CAS No. 1585-07-5), a key intermediate in various organic synthesis
applications. This document summarizes its physical and chemical properties, toxicological
hazards, and handling precautions, and provides insights into its potential mechanism of
toxicity. The information is presented to aid in risk assessment and the implementation of
appropriate safety protocols in a laboratory and industrial setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 1-Bromo-4-ethylbenzene is
presented in Table 1. This data is essential for understanding its behavior under various
experimental and storage conditions.
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Property Value Reference
Molecular Formula CsHoBr [1]
Molecular Weight 185.06 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Boiling Point 204 °C [3]
Density 1.343 g/mL at 25 °C [3]
Flash Point 63 °C (145.4 °F) - closed cup [3]
Solubility Insoluble in water [2]

Toxicological Hazard Profile

1-Bromo-4-ethylbenzene is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are skin irritation, serious eye irritation, and potential respiratory irritation.[3][4]

GHS Classification

The GHS classification for 1-Bromo-4-ethylbenzene is summarized in Table 2.

Hazard Class

Hazard Category

Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - )

) ] H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation

Data aggregated from multiple sources.[3][4]

Summary of Toxicological Studies
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While specific quantitative toxicity data such as LD50 (median lethal dose) for 1-Bromo-4-
ethylbenzene is not readily available in comprehensive public databases, the U.S.
Environmental Protection Agency (EPA) has reviewed its toxicity. In a Provisional Peer-
Reviewed Toxicity Values (PPRTV) assessment, it was concluded that the available data were
insufficient to derive chronic or subchronic Reference Doses (RfD) or Reference
Concentrations (RfC).[2][5] This indicates a lack of extensive toxicological studies on this
specific compound. The hazard classifications are primarily based on data from structurally
similar compounds and computational models.

Experimental Protocols for Hazard Evaluation

The toxicological hazards of chemicals like 1-Bromo-4-ethylbenzene are typically evaluated
using standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). These guidelines ensure the reproducibility
and reliability of the data.

Skin Irritation/Corrosion (OECD Test Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

Methodology:

Animal Model: Healthy, young adult albino rabbits are typically used.

o Test Substance Application: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test
substance is applied to a small patch of shaved skin on the animal's back.

o Exposure: The patch is covered with a gauze dressing for a specified period, usually 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is examined for
signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and
72 hours).

o Scoring: The severity of the skin reactions is scored according to a standardized grading
system.
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Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test assesses the potential of a substance to produce reversible or irreversible changes in
the eye.

Methodology:

Animal Model: Healthy, young adult albino rabbits are used.

o Test Substance Application: A small, measured amount (e.g., 0.1 mL of liquid) of the test
substance is instilled into the conjunctival sac of one eye of the animal. The other eye serves
as a control.

o Observation: The eyes are examined for any signs of irritation, including redness, swelling,
and discharge from the conjunctiva, as well as effects on the cornea and iris at specific time
points (e.g., 1, 24, 48, and 72 hours).

e Scoring: The observed effects are scored based on a standardized system to determine the
level of irritation.

Acute Oral Toxicity (OECD Test Guideline 423: Acute
Toxic Class Method)

This method is used to estimate the acute oral toxicity of a substance.
Methodology:
« Animal Model: Typically, rats of a single sex (usually females) are used.

o Dosing: The test substance is administered orally by gavage in a stepwise procedure using a
small number of animals at each step. The starting dose is selected from a series of fixed
dose levels (5, 50, 300, and 2000 mg/kg body weight).

e Observation: The animals are observed for signs of toxicity and mortality for up to 14 days.
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o Endpoint: The outcome of the test (number of animals that die or show signs of toxicity) at a
particular dose level determines whether a higher or lower dose is tested in the next step, or
if the study is concluded. The result allows for the classification of the substance into a
specific toxicity category.

Visualization of Safety Information and Potential
Mechanisms
GHS Hazard Communication Workflow

The following diagram illustrates the logical flow from hazard identification to communication as
per the GHS for 1-Bromo-4-ethylbenzene.
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GHS Hazard Identification and Communication Workflow.

Proposed Metabolic Activation and Toxicity Pathway
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The toxicity of many brominated benzenes is associated with their metabolic activation in the
liver. While a specific pathway for 1-Bromo-4-ethylbenzene has not been definitively
elucidated, a plausible mechanism based on related compounds involves the formation of
reactive intermediates.[4][6][7][8][9]
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Proposed Metabolic Activation Pathway of 1-Bromo-4-ethylbenzene.
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Safe Handling and Emergency Procedures

Given its hazard profile, strict adherence to safety protocols is mandatory when handling 1-
Bromo-4-ethylbenzene.

o Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.[10]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
closed-toe shoes.[3]

o Respiratory Protection: If working outside a fume hood or if there is a risk of significant
inhalation, use a NIOSH-approved respirator with an organic vapor cartridge.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[10]

o First Aid Measures:

o After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[10]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.[10]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.[10]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.
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Conclusion

1-Bromo-4-ethylbenzene is a valuable chemical intermediate with a defined hazard profile. It
is a skin and eye irritant and may cause respiratory irritation. While comprehensive
toxicological data is limited, the available information necessitates careful handling and the use
of appropriate personal protective equipment and engineering controls. The potential for
metabolic activation to reactive intermediates suggests that systemic exposure should be
minimized. By adhering to the safety guidelines outlined in this document, researchers and
professionals can safely handle this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety of 1-Bromo-
4-ethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134493#1-bromo-4-ethylbenzene-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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